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Compound of Interest

Compound Name: FC-11

Cat. No.: B12376655 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of FC-11 (Trichlorofluoromethane) in a laboratory setting. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe operational conduct.

Personal Protective Equipment (PPE)
When handling FC-11, it is crucial to use appropriate personal protective equipment to prevent

exposure. High concentrations of FC-11 can lead to dizziness, drowsiness, and in confined

spaces, a risk of unconsciousness or death due to oxygen deficiency.[1] Direct contact with the

liquid can cause frostbite.[1][2]

Recommended PPE for Handling FC-11:

Respiratory Protection: For situations with high vapor concentrations or in non-ventilated

areas, a NIOSH-approved self-contained breathing apparatus or a supplied-air respirator is

necessary.[3] An air-line respirator is also recommended.[2] Normal handling in a well-

ventilated area may not require respiratory protection, but ventilation should always be

adequate to meet exposure limits.[3]

Eye and Face Protection: Chemical safety goggles should be worn if there is any chance of

contact with liquid FC-11.[1][3] A face shield should be added if there is a risk of splashing.[3]

Do not wear contact lenses when handling this chemical.[3] Eyewash stations should be

readily available.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12376655?utm_src=pdf-interest
https://www.benchchem.com/product/b12376655?utm_src=pdf-body
https://www.benchchem.com/product/b12376655?utm_src=pdf-body
https://www.benchchem.com/product/b12376655?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0047
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0047
https://cameochemicals.noaa.gov/chris/TCF.pdf
https://www.benchchem.com/product/b12376655?utm_src=pdf-body
https://www.uww.edu/apps/riskmanagement/msds/genetron_11-trichlorofluoromethane-alliedsignal_2.1.93.pdf
https://cameochemicals.noaa.gov/chris/TCF.pdf
https://www.uww.edu/apps/riskmanagement/msds/genetron_11-trichlorofluoromethane-alliedsignal_2.1.93.pdf
https://www.benchchem.com/product/b12376655?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0047
https://www.uww.edu/apps/riskmanagement/msds/genetron_11-trichlorofluoromethane-alliedsignal_2.1.93.pdf
https://www.uww.edu/apps/riskmanagement/msds/genetron_11-trichlorofluoromethane-alliedsignal_2.1.93.pdf
https://www.uww.edu/apps/riskmanagement/msds/genetron_11-trichlorofluoromethane-alliedsignal_2.1.93.pdf
https://www.uww.edu/apps/riskmanagement/msds/genetron_11-trichlorofluoromethane-alliedsignal_2.1.93.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichlorofluoromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear protective, impervious gloves, such as rubber, PVA, or neoprene,

especially for repeated or prolonged contact with the liquid.[2][3] Cold-insulating gloves are

recommended to protect against frostbite from liquid contact.[1]

Body Protection: Appropriate protective clothing, such as a lab coat or apron, is necessary to

prevent skin contact.[4][5] For extensive handling or potential for significant exposure,

impervious clothing is recommended.[3] Quick-drench shower facilities should be available.

[3]

Quantitative Data for FC-11
The following tables summarize key quantitative data regarding exposure limits and physical

properties of FC-11.

Table 1: Occupational Exposure Limits

Parameter Value Agency/Source

TLV-Ceiling 1,000 ppm CAMEO Chemicals[2]

IDLH Value 2,000 ppm CAMEO Chemicals[2]

OSHA PEL-TWA 1,000 ppm (5600 mg/m³) OSHA, NIOSH[2][6]

NIOSH REL-C 1,000 ppm (5600 mg/m³) NIOSH[6]

TLV-Ceiling: Threshold Limit Value-Ceiling - concentration that should not be exceeded

during any part of the working exposure.[1]

IDLH: Immediately Dangerous to Life or Health.

PEL-TWA: Permissible Exposure Limit-Time-Weighted Average over an 8-hour workday.

REL-C: Recommended Exposure Limit-Ceiling.

Table 2: Physical and Chemical Properties
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Property Value

Physical State Colorless gas or highly volatile liquid[1]

Odor Faint, ether-like[3]

Boiling Point 24°C (75°F)[1][4]

Flammability Not flammable[2][3]

Vapor Density Heavier than air[1]

Water Solubility 1,100 mg/L at 25°C[4]

Operational Protocols
Safe Handling and Storage:

Always work in a well-ventilated area, preferably with local exhaust ventilation at locations

where leakage is probable.[1][3]

Avoid breathing vapors.[3]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke when handling FC-11.[1][5]

Store in a cool, well-ventilated area, separated from incompatible materials such as

powdered aluminum, zinc, magnesium, and barium.[1]

Keep containers tightly closed when not in use.

Avoid contact with hot surfaces, flames, or welding operations, as FC-11 can decompose to

form toxic and corrosive gases like phosgene, hydrogen chloride, and hydrogen fluoride.[1]

[3]

Spill Response Protocol:

Evacuate and Ventilate: Immediately evacuate the area of the spill. Ensure adequate

ventilation to disperse vapors.[1] Since the vapor is heavier than air, it may accumulate in
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low-lying areas.[1]

Assess the Spill and Don PPE: Determine the extent of the spill. Before re-entering the area,

don the appropriate PPE as described above, including respiratory protection.

Contain the Spill: For liquid spills, use a non-combustible absorbent material like vermiculite,

sand, or earth to soak up the product.[5]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealable container for disposal.[5]

Decontamination: After the material is collected, flush the area with water.[5]

Reporting: Notify the appropriate environmental health and safety personnel at your

institution.

Disposal Plan
The disposal of FC-11 must comply with all federal, state, and local regulations.

Waste FC-11 that has been used as a solvent may be classified as a hazardous waste (e.g.,

EPA hazardous waste numbers F001, F002).[3]

Unused FC-11, if discarded, may be considered an EPA hazardous waste with the number

U121.[3]

Do not dispose of FC-11 down the drain or in the regular trash.

All waste materials, including contaminated absorbents, must be placed in labeled, sealed

containers.

Consult with your institution's environmental health and safety department or a certified

waste disposal contractor for proper disposal procedures.[7]

FC-11 Spill Response Workflow
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FC-11 Spill Response Workflow

Spill Occurs

1. Evacuate Immediate Area
& Alert Others

2. Assess the Situation
(from a safe distance)

3. Don Appropriate PPE
(Respirator, Goggles, Gloves, Gown)

4. Ensure Adequate Ventilation

5. Contain the Spill
(Use non-combustible absorbent)

6. Collect Absorbed Material
(Use non-sparking tools)

7. Place in Labeled Waste Container

8. Decontaminate Spill Area & Tools

9. Report to EHS

Procedure Complete

Click to download full resolution via product page

Caption: A workflow diagram for the safe response to an FC-11 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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